Cas no 1484517-79-4 (5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one)

• Product Name: 5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one
• CAS No: 1484517-79-4
• MF: C₉H₆F₃NO₂
• MW: 217.144652843475
• CID: 6343588
• PubChem ID: 65585142
• Update Time: 2025-06-08

5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one
• 5-(3,4,5-Trifluorophenyl)oxazolidin-2-one
• AKOS014923705
• CS-0349669
• 1484517-79-4
• EN300-1851353

• Inchi： 1S/C9H6F3NO2/c10-5-1-4(2-6(11)8(5)12)7-3-13-9(14)15-7/h1-2,7H,3H2,(H,13,14)
• InChI Key： BKQNDJQEDVXWKA-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C=1)C1CNC(=O)O1)F)F

Computed Properties

• Exact Mass: 217.03506292g/mol
• Monoisotopic Mass: 217.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one

Introduction to 5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1484517-79-4)

5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 1484517-79-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazolidinone class, a structural motif known for its broad biological activity and utility in drug design. The presence of a 3,4,5-trifluorophenyl substituent introduces unique electronic and steric properties, making it a promising scaffold for developing novel therapeutic agents.

The trifluorophenyl group is a key feature of this molecule, contributing to its lipophilicity and metabolic stability. Fluorine atoms at the 3, 4, and 5 positions enhance the compound's interaction with biological targets by increasing its electron-withdrawing effect and influencing hydrogen bonding capabilities. These properties make 5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one an attractive candidate for further exploration in drug discovery.

In recent years, there has been growing interest in oxazolidinone derivatives due to their diverse pharmacological effects. These compounds have been investigated for their potential in treating various diseases, including infections, inflammation, and cancer. The oxazolidinone ring system provides a flexible framework that can be modified to target specific biological pathways. For instance, modifications at the 2-position of the oxazolidinone ring have been shown to enhance binding affinity to enzymes and receptors.

One of the most compelling aspects of 5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one is its potential as a lead compound for developing antimicrobial agents. The trifluorophenyl group enhances the compound's ability to disrupt bacterial cell wall synthesis and inhibit essential metabolic pathways. Recent studies have demonstrated that oxazolidinone derivatives can exhibit potent activity against multidrug-resistant bacteria, making them valuable in addressing the growing challenge of antibiotic resistance.

Moreover, the structural features of this compound make it suitable for further derivatization to improve pharmacokinetic properties and target specificity. Researchers have explored various synthetic strategies to modify the trifluorophenyl moiety and other functional groups within the oxazolidinone core. These modifications aim to optimize solubility, bioavailability, and tissue distribution while maintaining or enhancing biological activity.

The synthesis of 5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include condensation reactions to form the oxazolidinone ring followed by functional group transformations to introduce the trifluorophenyl substituent. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications on the aromatic ring.

Recent advances in computational chemistry have also played a crucial role in understanding the interactions between 5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one and biological targets. Molecular modeling studies have provided insights into how the trifluorophenyl group influences binding affinity and specificity. These findings are instrumental in guiding medicinal chemists toward designing more effective derivatives with improved therapeutic profiles.

In conclusion,5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one (CAS No. 1484517-79-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. The combination of the oxazolidinone core with the trifluorophenyl substituent offers a versatile platform for developing novel drugs targeting various diseases. As research continues to uncover new applications for this compound,5-(3,4,5-trifluorophenyl)-1,3-oxazolidin-2-one is poised to play a crucial role in future therapeutic developments.